Cas no 62351-70-6 (1,2,4-Benzenetricarboxylic acid, 5-amino-, 4-ethyl ester)

• Product Name: 1,2,4-Benzenetricarboxylic acid, 5-amino-, 4-ethyl ester
• CAS No: 62351-70-6
• MF: C₁₁H₉NO₆
• MW: 251.192263364792
• CID: 448282
• PubChem ID: 71387273
• Update Time: 2025-04-19

1,2,4-Benzenetricarboxylic acid, 5-amino-, 4-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarboxylic acid, 5-amino-, 4-ethyl ester
• 4-amino-5-ethoxycarbonylphthalate
• DTXSID10809405
• 62351-70-6
• 4-Amino-5-(ethoxycarbonyl)benzene-1,2-dicarboxylate

• Inchi： 1S/C11H11NO6/c1-2-18-11(17)7-3-5(9(13)14)6(10(15)16)4-8(7)12/h3-4H,2,12H2,1H3,(H,13,14)(H,15,16)/p-2
• InChI Key： LZQXFBBABIIZHI-UHFFFAOYSA-L
• SMILES： O(CC)C(C1C=C(C(=O)[O-])C(C(=O)[O-])=CC=1N)=O

Computed Properties

• Exact Mass: 251.04297
• Monoisotopic Mass: 251.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 132.58